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Get Quote

This technical support center is designed to assist researchers, scientists, and drug

development professionals in troubleshooting and minimizing ion suppression during the

analysis of terpenes using Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)
Q1: What is ion suppression and why is it a concern in terpene analysis?

A1: Ion suppression is a type of matrix effect that reduces the ionization efficiency of target

analytes, in this case, terpenes, in the mass spectrometer's ion source.[1][2] This phenomenon

leads to a decreased signal intensity for the analyte, which can negatively impact the accuracy,

precision, and sensitivity of quantitative analyses.[1] It occurs when co-eluting components

from the sample matrix compete with the terpenes for ionization.[1][2] Given the complexity of

matrices from which terpenes are often extracted (e.g., cannabis, food, environmental

samples), ion suppression is a significant challenge that can lead to inaccurate quantification

and unreliable results.[1]

Q2: What are the common causes of ion suppression in LC-MS analysis of terpenes?

A2: Ion suppression in terpene analysis typically arises from several sources:
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Matrix Effects: Components of the sample matrix other than the terpenes of interest, such as

lipids, proteins, salts, and other endogenous compounds, can interfere with the ionization

process.[1]

Co-eluting Compounds: Any substance that elutes from the liquid chromatography (LC)

column at the same time as a terpene can cause suppression.[2]

High Analyte Concentration: Although less common, very high concentrations of a particular

terpene can sometimes suppress the signal of other co-eluting terpenes.

Non-Volatile Materials: The presence of non-volatile materials in the sample can hinder the

formation of gas-phase ions by affecting droplet formation and evaporation in the ion source.

[3][4]

Mobile Phase Additives: While necessary for chromatography, some mobile phase additives

can cause ion suppression if not used at optimal concentrations.

Q3: How can I detect if ion suppression is affecting my terpene analysis?

A3: There are two primary experimental protocols to determine the presence of ion

suppression:

Post-Column Infusion: This method helps identify at what points during the chromatographic

run suppression occurs.[5][6] A solution of the terpene standard is continuously infused into

the mobile phase flow after the analytical column. A blank matrix sample is then injected. Any

dip in the constant signal of the infused standard indicates a region of ion suppression

caused by eluting matrix components.[6]

Post-Extraction Spike Comparison: This involves comparing the signal response of a terpene

standard in a clean solvent (neat solution) to the response of the same standard spiked into

a blank matrix that has already gone through the extraction process.[1][5] A significantly

lower signal in the matrix sample compared to the neat solution indicates ion suppression.[5]

The matrix effect can be quantified using the following formula:

Matrix Effect (%) = (Peak Area in Spiked Extract / Peak Area in Neat Solution) x 100
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A value below 100% suggests ion suppression, while a value above 100% indicates ion

enhancement.[5]

Troubleshooting Guides
This section provides solutions to common problems encountered during the LC-MS analysis of

terpenes that may be related to ion suppression.

Problem 1: Low terpene signal intensity in sample matrix compared to pure standards.

Possible Cause: Significant ion suppression from matrix components.

Troubleshooting Steps:

Optimize Sample Preparation: The most effective way to combat matrix effects is to

remove interfering components before analysis.[1][7]

Solid-Phase Extraction (SPE): Use an SPE cartridge that selectively retains terpenes

while allowing interfering compounds to be washed away.

Liquid-Liquid Extraction (LLE): Optimize the extraction solvent to maximize terpene

recovery and minimize the co-extraction of matrix components.[2]

Improve Chromatographic Separation: Modify your LC method to separate the terpenes of

interest from the regions of ion suppression.[1][3]

Adjust the gradient profile to better resolve analytes from interfering peaks.

Experiment with a different stationary phase (column) to alter selectivity.[3]

Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix

components.[2][5] However, this may also decrease the terpene signal, so it is a trade-off

that needs to be evaluated.

Use a Different Ionization Technique: Atmospheric Pressure Chemical Ionization (APCI) is

often less susceptible to ion suppression than Electrospray Ionization (ESI) for certain

compounds.[2][3] A study on cannabis analysis showed that LC-APCI-MS/MS was not

susceptible to ion suppression for terpenes and cannabinoids.[8]
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Problem 2: Inconsistent and irreproducible quantitative results for terpenes.

Possible Cause: Variable ion suppression between different samples.

Troubleshooting Steps:

Incorporate Stable Isotope-Labeled Internal Standards (SIL-IS): The best way to

compensate for variable matrix effects is to use a SIL-IS for each terpene being quantified.

[1] These standards co-elute with the analyte and experience the same degree of ion

suppression, allowing for accurate ratiometric quantification.

Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is

representative of the samples being analyzed.[1] This helps to ensure that the calibration

curve accurately reflects the ionization behavior of the terpenes in the presence of the

matrix.

Standard Addition: For complex or highly variable matrices, the standard addition method

can be employed. This involves adding known amounts of the terpene standards to

aliquots of the actual sample.

Problem 3: Signal suppression is observed at the beginning and end of the chromatogram.

Possible Cause: Early eluting, unretained compounds and late-eluting, strongly retained

compounds are common sources of ion suppression.[3][9]

Troubleshooting Steps:

Adjust Analyte Retention: Modify the chromatographic conditions (e.g., mobile phase

composition, gradient) to ensure that the terpenes of interest elute in a "cleaner" region of

the chromatogram, away from the solvent front and the end of the gradient.[3][9]

Divert Flow: Use a divert valve to send the highly unretained and strongly retained

portions of the eluent to waste instead of the mass spectrometer. This prevents

contamination of the ion source and reduces suppression in those regions.

Data Presentation
Table 1: Comparison of Sample Preparation Techniques for Terpene Analysis
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Sample
Preparation
Technique

Principle Advantages Disadvantages

Liquid-Liquid

Extraction (LLE)

Partitioning of

terpenes between two

immiscible liquid

phases.

Simple, inexpensive.

Can be labor-

intensive, may use

large volumes of

organic solvents.[10]

Solid-Phase

Extraction (SPE)

Selective retention of

terpenes on a solid

sorbent, followed by

elution.

High selectivity, good

for complex matrices,

can concentrate the

sample.[1][2]

Can be more

expensive, requires

method development.

Dispersive Liquid-

Liquid Microextraction

(DLLME)

A modified LLE using

a small amount of

extraction solvent

dispersed in the

sample.

Fast, high enrichment

factor, low solvent

consumption.[10]

Can be sensitive to

experimental

parameters.

Protein Precipitation

Removal of proteins

from the sample by

precipitation with a

solvent or acid.

Simple and fast for

biological samples.

May not remove other

interfering matrix

components.[2]

Experimental Protocols
Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression

Prepare a standard solution of the terpene of interest at a concentration that gives a stable

and moderate signal (e.g., 100 ng/mL) in a suitable solvent.

Set up the infusion: Use a syringe pump to deliver the terpene standard solution at a low flow

rate (e.g., 10 µL/min) into the mobile phase flow path after the analytical column and before

the mass spectrometer inlet, using a T-fitting.[6]

Equilibrate the system: Allow the infused standard to enter the mass spectrometer until a

stable signal is observed.
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Inject a blank matrix extract: Inject a sample of the extracted matrix that does not contain the

terpene analyte.

Monitor the signal: Continuously monitor the signal of the infused terpene standard

throughout the chromatographic run.

Analyze the results: A drop in the baseline signal indicates a region where co-eluting matrix

components are causing ion suppression.[6]

Visualizations
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Caption: Troubleshooting workflow for addressing ion suppression in terpene analysis.
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Caption: Experimental workflows for detecting and quantifying ion suppression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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